Cas no 2309467-91-0 (1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene)

• Product Name: 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene
• CAS No: 2309467-91-0
• MF: C₈H₆F₄OS
• MW: 226.191255092621
• CID: 6316618
• PubChem ID: 139022423
• Update Time: 2025-10-31

1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxy-2-[(trifluoromethyl)sulfanyl]benzene
• EN300-7353778
• 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene
• 2309467-91-0

• Inchi： 1S/C8H6F4OS/c1-13-5-2-3-6(9)7(4-5)14-8(10,11)12/h2-4H,1H3
• InChI Key： NHUPQHJCYRSPKO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 226.00754863g/mol
• Monoisotopic Mass: 226.00754863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5Ų

Additional information on 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene

Introduction to 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene (CAS No. 2309467-91-0)

1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene, identified by its CAS number 2309467-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aryl sulfones, characterized by its aromatic ring substituted with fluorine, methoxy, and trifluoromethylsulfanyl groups. These structural features contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The fluorine atom in the molecule introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the aromatic ring. This feature is particularly useful in medicinal chemistry, where fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity to biological targets. The methoxy group provides additional electronic influence, contributing to the overall polarity of the molecule and potentially affecting its solubility and interaction with biological systems. The presence of the trifluoromethylsulfanyl group further enhances the compound's complexity and reactivity, making it a versatile building block for more complex chemical architectures.

In recent years, there has been a growing interest in aryl sulfones due to their applications in drug development. Aryl sulfones have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motifs present in 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene make it a promising candidate for further exploration in these areas. For instance, studies have demonstrated that sulfone-containing compounds can interfere with bacterial cell wall synthesis, making them effective against resistant strains of pathogens.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. Researchers have utilized similar aryl sulfone structures to develop novel inhibitors targeting enzymes involved in cancer progression. The fluoro and trifluoromethylsulfanyl substituents are particularly noteworthy, as they can enhance binding interactions with specific protein targets. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine and trifluoromethylsulfanyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core efficiently. These synthetic strategies not only showcase the versatility of transition metal catalysis but also underscore the importance of innovative methodologies in accessing complex molecular structures.

From a materials science perspective, this compound also exhibits interesting properties that make it suitable for applications beyond pharmaceuticals. The combination of electronic and steric effects inherent in its structure can influence its optical and electronic characteristics, making it a candidate for use in organic electronics or as a ligand in catalytic systems. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its aromatic nature contributes to efficient charge transport.

The environmental impact of using such compounds is also an important consideration. While 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene itself is not classified as hazardous, its derivatives may exhibit different environmental profiles. Responsible handling and disposal practices are essential to minimize any potential ecological impact. As synthetic chemists continue to develop new methodologies for constructing complex molecules, sustainability remains a key focus area.

In conclusion, 1-Fluoro-4-methoxy-2-(trifluoromethylsulfanyl)benzene (CAS No. 2309467-91-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive scaffold for drug discovery, while its electronic properties open doors for innovative uses in advanced materials. As research progresses, this compound will likely continue to play a crucial role in developing next-generation therapeutics and functional materials.